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Compound of Interest

Compound Name: N-(4-isopropylphenyl)acetamide

Cat. No.: B184601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the synthesis of N-(4-
isopropylphenyl)acetamide, a compound of interest in medicinal chemistry and materials

science. The protocol is based on the well-established acetylation of 4-isopropylaniline using

acetic anhydride.

Physicochemical Properties
Property Value

Molecular Formula C₁₁H₁₅NO

Molecular Weight 177.25 g/mol

Appearance White to off-white crystalline solid

Melting Point 105-107 °C

Boiling Point 324.7 °C at 760 mmHg (Predicted)

CAS Number 5702-74-9

Reaction Scheme
The synthesis proceeds via the nucleophilic acyl substitution of 4-isopropylaniline with acetic

anhydride.
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Caption: Reaction scheme for the synthesis of N-(4-isopropylphenyl)acetamide.

Experimental Protocol
This protocol describes the synthesis of N-(4-isopropylphenyl)acetamide from 4-

isopropylaniline and acetic anhydride.

Materials and Reagents
Reagent/Material Grade Supplier Example

4-Isopropylaniline Reagent Grade, 98% Sigma-Aldrich

Acetic Anhydride Reagent Grade, 99% Fisher Scientific

Glacial Acetic Acid ACS Grade VWR Chemicals

Ethanol (95%) Reagent Grade Pharmco-Aaper

Deionized Water - -

Anhydrous Sodium Sulfate ACS Grade EMD Millipore

Ethyl Acetate HPLC Grade J.T. Baker

Hexanes HPLC Grade J.T. Baker

Procedure
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Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve

5.0 g (37.0 mmol) of 4-isopropylaniline in 20 mL of glacial acetic acid.

Addition of Acetylating Agent: To the stirred solution, slowly add 4.5 mL (4.9 g, 48.1 mmol) of

acetic anhydride dropwise at room temperature. An exotherm may be observed.

Reaction: Stir the reaction mixture at room temperature for 1 hour. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of

hexanes and ethyl acetate as the eluent.

Precipitation: Upon completion of the reaction, pour the reaction mixture into 200 mL of ice-

cold deionized water with vigorous stirring. A white precipitate of N-(4-
isopropylphenyl)acetamide will form.

Isolation: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the

solid with two 50 mL portions of cold deionized water.

Drying: Dry the crude product in a desiccator over anhydrous calcium chloride or in a

vacuum oven at 50-60 °C to a constant weight. A typical crude yield is in the range of 85-

95%.

Purification (Recrystallization):

Dissolve the crude product in a minimal amount of hot 95% ethanol in an Erlenmeyer

flask.

If the solution is colored, a small amount of activated charcoal can be added, and the

solution can be hot filtered.

Slowly add deionized water to the hot ethanol solution until the solution becomes cloudy.

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to

maximize crystal formation.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol-

water mixture, and dry thoroughly.
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Experimental Workflow
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Caption: Experimental workflow for the synthesis of N-(4-isopropylphenyl)acetamide.

Characterization Data
The synthesized N-(4-isopropylphenyl)acetamide should be characterized by spectroscopic

methods to confirm its identity and purity.

¹H NMR Spectroscopy
Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

1.22 Doublet 6H -CH(CH₃)₂

2.14 Singlet 3H -NHCOCH₃

2.89 Septet 1H -CH(CH₃)₂

7.16 Doublet 2H
Aromatic H (ortho to -

NHAc)

7.42 Doublet 2H
Aromatic H (ortho to -

iPr)

7.50 (broad) Singlet 1H -NHCO-

Solvent: CDCl₃

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

~3300 Strong N-H stretch

3050-2850 Medium
C-H stretch (aromatic &

aliphatic)

~1660 Strong C=O stretch (Amide I)

~1540 Strong N-H bend (Amide II)

~1370 Medium C-H bend (isopropyl)
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Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

4-Isopropylaniline is toxic and should be handled with care.

Acetic anhydride is corrosive and a lachrymator.

Glacial acetic acid is corrosive.

Handle all chemicals with caution and refer to their respective Safety Data Sheets (SDS) for

detailed information.

Waste Disposal
Dispose of all chemical waste according to institutional and local regulations. Aqueous waste

should be neutralized before disposal. Organic waste should be collected in a designated

container.

To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of N-
(4-isopropylphenyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184601#protocol-for-the-synthesis-of-n-4-
isopropylphenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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